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Compound of Interest

Compound Name: 1-Chloromethylpyrene

Cat. No.: B091010 Get Quote

Essential Safety and Handling Guide for 1-
Chloromethylpyrene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 1-
Chloromethylpyrene (CAS No. 1086-00-6). The following procedural steps are designed to

ensure safe operational use and disposal, establishing a foundation of trust in laboratory safety

and chemical handling.

Hazard Identification and Immediate Precautions
1-Chloromethylpyrene is a hazardous chemical that requires careful handling to avoid

adverse health effects and environmental contamination.[1] Based on available safety data, this

compound is classified with the following hazards:

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

Very toxic to aquatic life.[2]
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Immediate precautions include working in a well-ventilated area, preferably a chemical fume

hood, and wearing appropriate personal protective equipment (PPE) at all times.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical when handling 1-Chloromethylpyrene. The following

table summarizes the recommended equipment.

Protection Type
Specific
Recommendations

Rationale & Citations

Eye and Face Protection

Wear tightly fitting safety

goggles with side-shields or a

full-face shield.

To protect against splashes

and dust that can cause

serious eye damage.[1]

Skin Protection

- Gloves: Wear chemical-

impermeable gloves. Nitrile or

neoprene gloves are generally

recommended for chlorinated

solvents.[3] Always inspect

gloves before use and wash

hands thoroughly after

handling. - Protective Clothing:

Wear a lab coat, and for

significant exposure risk,

consider a chemical-resistant

apron or coveralls.

To prevent skin contact, which

can cause irritation and

harmful effects upon

absorption.[1][3]

Respiratory Protection

Use in a well-ventilated area or

a chemical fume hood. If

ventilation is inadequate or

dust is generated, use a

NIOSH-approved respirator

with an appropriate particulate

filter.

To prevent inhalation, which

can be harmful.[1]

Note on Glove Selection: Specific breakthrough times for 1-Chloromethylpyrene are not

readily available. It is crucial to consult the glove manufacturer's resistance guide and to
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replace gloves immediately if contamination is suspected.

Physical and Chemical Properties
Understanding the physical and chemical properties of 1-Chloromethylpyrene is essential for

safe handling and storage.

Property Value Source

CAS Number 1086-00-6 [4]

Molecular Formula C₁₇H₁₁Cl [2][4]

Molecular Weight 250.72 g/mol [4]

Physical State
Solid (White to Orange to

Green powder to crystal)
[1]

Melting Point 148-149 °C [4]

Storage Temperature Frozen (<0°C) [1]

Special Handling

Moisture Sensitive, Heat

Sensitive, Store Under Inert

Gas

[1]

Operational Plan: Step-by-Step Handling Procedure
The following workflow outlines the key steps for the safe handling of 1-Chloromethylpyrene.
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Workflow for Safe Handling of 1-Chloromethylpyrene

Preparation

Handling

Cleanup and Disposal

Emergency

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Fume Hood

Weigh Solid in Fume Hood

Transfer to Reaction Vessel

Decontaminate Glassware and Surfaces

Segregate Halogenated Waste

Dispose of Waste via EHS

Follow Spill Cleanup Protocol Follow First Aid Procedures

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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